5-Methoxymethyl-4-p-tolyl-2H-pyrazol-3-ylamine hydrochloride
Overview
Description
5-Methoxymethyl-4-p-tolyl-2H-pyrazol-3-ylamine hydrochloride (MMTPH) is a novel synthetic compound with potential applications in scientific research. It has been studied for its potential to act as a ligand, a molecule that binds to a receptor in order to produce a physiological response. MMTPH has been studied in a variety of contexts, including its ability to modulate the activity of certain enzymes and to act as a therapeutic agent.
Scientific Research Applications
Synthesis and Chemical Properties
5-Methoxymethyl-4-p-tolyl-2H-pyrazol-3-ylamine hydrochloride is involved in the synthesis of various complex organic compounds. One study demonstrates its use in the creation of brominated trihalomethylenones, which are versatile precursors for synthesizing a range of pyrazole derivatives (Martins et al., 2013). Additionally, this compound is used in the synthesis of pyrazoline and isoxazoline derivatives, which have significant antimicrobial properties (Jadhav et al., 2009).
Antimicrobial Activity
A key application of this compound is in the development of antimicrobial agents. The synthesis of novel pyrazoline and isoxazoline derivatives, which exhibit significant to moderate antimicrobial activity, indicates the potential of this compound in this field (Jadhav et al., 2009).
Corrosion Inhibition
In industrial applications, pyrazoline derivatives, potentially synthesized using this compound, have been shown to be effective corrosion inhibitors for mild steel in acidic environments. This has significant implications for extending the life and durability of metal structures in various industries (Lgaz et al., 2020).
Molecular Docking Studies
The compound also finds use in molecular docking studies, which are crucial for drug discovery and development. For instance, a related pyrazole derivative has been analyzed for its molecular structure, spectroscopic data, and biological effects, indicating a broader scope for the application of this compound in computational chemistry and bioinformatics (Viji et al., 2020).
properties
IUPAC Name |
5-(methoxymethyl)-4-(4-methylphenyl)-1H-pyrazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O.ClH/c1-8-3-5-9(6-4-8)11-10(7-16-2)14-15-12(11)13;/h3-6H,7H2,1-2H3,(H3,13,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXBPCEJCNURBHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(NN=C2N)COC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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